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Compound of Interest

Compound Name: Farnesyl bromide

Cat. No.: B8790091

An essential resource for researchers, scientists, and drug development professionals, this
technical support center provides best practices for handling and disposing of Farnesyl
bromide.

Frequently Asked Questions (FAQS)

What are the primary characteristics of Farnesyl bromide? Farnesyl bromide, with the IUPAC
name 1-bromo-3,7,11-trimethyldodeca-2,6,10-triene, is a laboratory chemical used in various
synthetic applications.[1] It is a combustible liquid, appearing colorless to light yellow.[2][3] It is
typically used in the preparation of other molecules, such as S-trans, trans-farnesyl-L-cysteine
methylester and prenylated peptides.[4][5]

What are the main hazards associated with Farnesyl bromide? Farnesyl bromide is
classified as a hazardous substance. It is known to cause skin irritation, serious eye damage,
and may cause respiratory irritation.[1][3] It is harmful if ingested or inhaled and is a
lachrymator, meaning it can cause tearing.[2]

What personal protective equipment (PPE) is required for handling Farnesyl bromide? When
handling Farnesyl bromide, it is crucial to use appropriate personal protective equipment to
minimize exposure. This includes:

o Eye Protection: Splash goggles or eyeshields.[2][4][6]

» Hand Protection: Chemical-resistant gloves.[2][4]
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o Respiratory Protection: A vapor respirator or an approved/certified respirator should be used,
especially in cases of insufficient ventilation.[2][4] Work should be conducted in a well-
ventilated area, preferably a chemical fume hood.[2]

» Skin and Body Protection: A lab coat or full suit is recommended.[2]

Troubleshooting Guides

What is the correct procedure for handling an accidental spill? In the event of a spill, prompt
and safe cleanup is necessary.

o Ensure adequate ventilation and turn off any potential ignition sources.[7]

o Contain the spill by absorbing it with an inert material such as vermiculite, dry sand, or earth.

[2]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[3]

o Decontaminate the area after cleanup.

o For large spills, evacuate personnel to a safe area and notify your institution's Environmental
Health & Safety (EHS) department.[8]

What should be done in case of accidental exposure? Immediate action is required to mitigate
the effects of exposure.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek immediate medical attention.[2][3]

» Skin Contact: Wash the affected skin with plenty of soap and water.[3] Remove any
contaminated clothing and wash it before reuse.[2] If skin irritation occurs or you feel unwell,
seek medical attention.[2][3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[2][3]
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« Ingestion: Do not induce vomiting. Rinse the mouth with water and call a doctor or Poison
Control Center immediately.[3]

Experimental Protocols

How can unreacted Farnesyl bromide be quenched after a reaction? Quenching is a critical
step to neutralize reactive chemicals. While specific quenching agents depend on the reaction
chemistry, a general procedure for quenching electrophilic alkyl halides like Farnesyl bromide
involves nucleophilic addition.

Cool the Reaction: Lower the temperature of the reaction mixture by placing the vessel in an
ice bath.

Prepare Quenching Solution: A suitable nucleophilic quenching agent, such as a saturated
agueous solution of sodium thiosulfate, can be prepared.[8] Other options include careful
addition of water or alcohols like methanol.[9][10]

Slow Addition: Slowly and carefully add the quenching solution to the cooled reaction mixture
with constant stirring. This step should be performed in a fume hood.

Allow to React: Let the mixture stir for a sufficient period to ensure all residual Farnesyl
bromide has been neutralized.

Waste Disposal: Dispose of the quenched mixture and any contaminated materials
according to hazardous waste protocols.

Disposal Guidelines

Farnesyl bromide and any materials contaminated with it must be treated as hazardous

waste.

o Collection: Collect waste in suitable, closed, and clearly labeled containers.[3] Halogenated
organic waste should be kept separate from non-halogenated waste streams to facilitate
proper disposal and potential solvent recovery.[11]

o Storage: Store waste containers in a cool, well-ventilated area, away from heat and sources
of ignition.[2] Opened containers must be carefully resealed to prevent leakage.[8]
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e Disposal: Do not dispose of Farnesyl bromide down the drain or in regular trash.[3][12] The
waste must be managed through your institution's hazardous waste program or a licensed
chemical destruction facility.[3][11]

Quantitative Data

The following table summarizes key quantitative properties of Farnesyl bromide.

Property Value Citations
Molecular Formula CisH2sBr [1][13]
Molecular Weight 285.26 g/mol [11141113]
Boiling Point 100-110 °C at 15 mmHg [4115116]
Density 1.052 g/mL at 25 °C [4][5][6]
Refractive Index n20/D 1.509 [41[6]
Flash Point 113 °C (235.4 °F) - closed cup [41[6]
Storage Temperature 2-8°C [4][6]

Visualized Workflows
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Caption: A workflow for the safe handling of Farnesyl bromide.
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Waste Disposal Logic
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Caption: A logical diagram for the proper disposal of Farnesyl bromide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-farnesyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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